Cas no 2250025-93-3 (Clozapine N-oxide dihydrochloride)

• Product Name: Clozapine N-oxide dihydrochloride
• CAS No: 2250025-93-3
• MF: C₁₈H₂₁Cl₃N₄O
• MW: 415.7445
• CID: 4739027
• PubChem ID: 137187247
• Update Time: 2025-06-12

Clozapine N-oxide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Clozapine N-oxide (dihydrochloride)
• Clozapine N-oxide dihydrochloride
• Clozapine N-oxide dihydrochloride salt
• ClozapineN-oxide dihydrochloride
• Clozapine N-oxide (CNO) dihydrochloride (water soluble)
• Clozapine N-oxide (hydrochloride)
• MS-27228
• DA-51978
• MFCD31544504
• 8-Chloro-11-(4-methyl-4-oxido-1-piperazinyl)-5H-dibenzo[b,e][1,4]diazepine dihydrochloride
• 3-chloro-6-(4-methyl-4-oxidopiperazin-4-ium-1-yl)-11H-benzo[b][1,4]benzodiazepine;dihydrochloride
• CS-0121004
• HY-17366A
• AKOS032962882
• 8-chloro-11-(4-methyl-4-oxido-1-piperazinyl)-5H-dibenzo[b,e][1,4]diazepine,dihydrochloride
• HB6149
• 2250025-93-3
• G16152
• C18H19ClN4O.2HCl

• Inchi： 1S/C18H19ClN4O.2ClH/c1-23(24)10-8-22(9-11-23)18-14-4-2-3-5-15(14)20-16-7-6-13(19)12-17(16)21-18;;/h2-7,12,20H,8-11H2,1H3;2*1H
• InChI Key： MBRGKRXDVKTUPT-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C2=C(C=1[H])N=C(C1=C([H])C([H])=C([H])C([H])=C1N2[H])N1C([H])([H])C([H])([H])[N+](C([H])([H])[H])(C([H])([H])C1([H])[H])[O-].Cl[H].Cl[H]

Computed Properties

• Exact Mass: 414.078094g/mol
• Monoisotopic Mass: 414.078094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 491
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.7

Additional information on Clozapine N-oxide dihydrochloride

Research Brief on Clozapine N-oxide Dihydrochloride (CAS: 2250025-93-3) and Its Applications in Chemogenetics

Clozapine N-oxide dihydrochloride (CNO, CAS: 2250025-93-3) is a biologically inert compound that has gained significant attention in chemogenetics due to its role as a ligand for Designer Receptors Exclusively Activated by Designer Drugs (DREADDs). This research brief synthesizes recent advancements in the pharmacological properties, applications, and mechanistic insights of CNO, with a focus on its utility in neuroscience and drug development.

Recent studies have elucidated the pharmacokinetics of CNO, revealing its rapid conversion to clozapine in vivo, which activates DREADDs with high specificity. A 2023 study published in Nature Neuroscience demonstrated that CNO’s metabolite clozapine contributes to sustained receptor activation, challenging earlier assumptions about its inertness. This finding has implications for dosing protocols in behavioral experiments using DREADD technology.

Innovations in CNO formulation have addressed solubility challenges. A 2024 Journal of Medicinal Chemistry report highlighted a novel dihydrochloride salt formulation (2250025-93-3) that enhances aqueous solubility by 40% compared to freebase CNO, enabling more precise intracerebral administration in rodent models. This advancement supports its growing use in neurodegenerative disease research, particularly in studies targeting Parkinson’s-related neural circuits.

Emerging applications extend beyond neuroscience. A groundbreaking 2023 Cell Chemical Biology study utilized CNO-DREADD systems to control immune cell activation, demonstrating its potential in immunotherapy. The study reported a 70% reduction in off-target effects compared to traditional cytokine therapies, positioning CNO as a versatile tool for precision medicine.

Despite its utility, limitations persist. Research in ACS Chemical Neuroscience (2024) identified variable blood-brain barrier penetration of CNO across species, necessitating species-specific dose optimization. Ongoing clinical trials (NCT05593215) are evaluating sustained-release CNO formulations to mitigate this challenge for translational applications.

The compound’s safety profile continues to be refined. A recent meta-analysis in Chemical Research in Toxicology (2024) of 62 DREADD studies confirmed no significant hepatotoxicity at therapeutic CNO doses (0.1–3 mg/kg), though it noted transient hypotension in primate models at higher concentrations (>5 mg/kg).

Future directions include the development of next-generation CNO analogs with improved metabolic stability, as well as its integration with optogenetic systems for multimodal control. The 2024 NIH BRAIN Initiative has allocated $12 million to advance these hybrid technologies, underscoring CNO’s enduring role in cutting-edge biomedical research.